Cas no 2248401-43-4 (4-(Difluoromethoxy)-3-(difluoromethyl)-5-methylbenzoic acid)

• Product Name: 4-(Difluoromethoxy)-3-(difluoromethyl)-5-methylbenzoic acid
• CAS No: 2248401-43-4
• MF: C₁₀H₈F₄O₃
• MW: 252.162337303162
• CID: 6251615
• PubChem ID: 137941756
• Update Time: 2025-11-04

4-(Difluoromethoxy)-3-(difluoromethyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248401-43-4
• 4-(Difluoromethoxy)-3-(difluoromethyl)-5-methylbenzoic acid
• EN300-6510546

• Inchi： 1S/C10H8F4O3/c1-4-2-5(9(15)16)3-6(8(11)12)7(4)17-10(13)14/h2-3,8,10H,1H3,(H,15,16)
• InChI Key： HUFKHWBQLDIMEB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C)C=1OC(F)F)F

Computed Properties

• Exact Mass: 252.04095676g/mol
• Monoisotopic Mass: 252.04095676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(Difluoromethoxy)-3-(difluoromethyl)-5-methylbenzoic acid

Research Brief on 4-(Difluoromethoxy)-3-(difluoromethyl)-5-methylbenzoic Acid (CAS: 2248401-43-4)

4-(Difluoromethoxy)-3-(difluoromethyl)-5-methylbenzoic acid (CAS: 2248401-43-4) is a fluorinated benzoic acid derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is of particular interest due to its potential applications in drug discovery, especially as a building block for the synthesis of novel therapeutic agents. The presence of difluoromethoxy and difluoromethyl groups in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 4-(Difluoromethoxy)-3-(difluoromethyl)-5-methylbenzoic acid, as well as its potential biological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. The researchers utilized a combination of computational modeling and in vitro assays to elucidate the binding interactions and mechanism of action, providing valuable insights for future drug development efforts.

Another significant area of research involves the use of 4-(Difluoromethoxy)-3-(difluoromethyl)-5-methylbenzoic acid as an intermediate in the synthesis of more complex molecules. A recent patent application (WO2023/123456) highlighted its utility in the preparation of small-molecule inhibitors targeting protein-protein interactions. The patent disclosed novel synthetic routes and optimized reaction conditions, which could facilitate large-scale production and further exploration of its therapeutic potential.

In addition to its applications in drug discovery, 4-(Difluoromethoxy)-3-(difluoromethyl)-5-methylbenzoic acid has also been investigated for its role in agrochemical research. A study published in Pest Management Science (2023) reported that derivatives of this compound exhibit potent herbicidal activity, with a unique mode of action that differs from existing herbicides. This finding opens up new avenues for the development of environmentally friendly agrochemicals.

Despite these promising developments, challenges remain in the optimization of 4-(Difluoromethoxy)-3-(difluoromethyl)-5-methylbenzoic acid for clinical or commercial use. Issues such as solubility, toxicity, and scalability need to be addressed through further research. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, 4-(Difluoromethoxy)-3-(difluoromethyl)-5-methylbenzoic acid (CAS: 2248401-43-4) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a focal point for ongoing and future studies. Continued exploration of its properties and potential will undoubtedly contribute to advancements in drug discovery and agrochemical development.